2-amino-N-[(3-methoxyphenyl)methyl]-3-methyl-N-propan-2-ylbutanamide

• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol
• IUPAC Name: 2-amino-N-[(3-methoxyphenyl)methyl]-3-methyl-N-propan-2-ylbutanamide
• InChI: InChI=1S/C16H26N2O2/c1-11(2)15(17)16(19)18(12(3)4)10-13-7-6-8-14(9-13)20-5/h6-9,11-12,15H,10,17H2,1-5H3
• InChI Key: KMVSBUHNAAMFTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N(CC1=CC(=CC=C1)OC)C(C)C)N

Description

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: (2S)-2-amino-N-[(3-methoxyphenyl)methyl]-3-methyl-N-propan-2-ylbutanamide
• CAS Registry Number : 1354010-02-8
• Molecular Formula : C₁₆H₂₆N₂O₂
• Molecular Weight : 278.39 g/mol
• Structural Features: A chiral secondary amide with a 3-methoxybenzyl group and an isopropyl substituent on the nitrogen. Branched alkyl chain (3-methylbutanamide backbone) and an amino group at the α-position.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Structural and Molecular Features

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
Target Compound	C₁₆H₂₆N₂O₂	278.39	3-Methoxybenzyl, isopropyl, α-amino	Chiral center, hydrogen-bonding capacity
2-amino-N-(3-methylbutan-2-yl)-3-phenylpropanamide	C₁₄H₂₂N₂O	234.34	Phenyl, 3-methylbutan-2-yl	Linear alkyl chain, no methoxy group
2-[(3-chloro-2-methylphenyl)amino]-N-(pentan-3-yl)propanamide	C₁₅H₂₃ClN₂O	282.81	3-Chloro-2-methylphenyl, pentan-3-yl	Halogen substitution, increased lipophilicity
2-[(3-cyanophenyl)amino]-N-(2-methylbutan-2-yl)propanamide	C₁₅H₂₀N₃O	259.35	3-Cyanophenyl, 2-methylbutan-2-yl	Electron-withdrawing cyano group
2-[(3-fluorophenyl)amino]-N-phenylpropanamide	C₁₅H₁₅FN₂O	258.29	3-Fluorophenyl, phenyl	Fluorine substitution, planar aromaticity
N-(3-methylphenyl)-2-phenylbutanamide	C₁₇H₁₉NO	253.34	3-Methylphenyl, phenyl	No amino group, ester-like amide

Key Observations :

• Chirality : The target compound and its analogs (e.g., ) often contain chiral centers, influencing their biological activity and crystallization behavior.
• Substituent Effects: Methoxy Group (Target): Enhances solubility via hydrogen bonding (O–H⋯O/N interactions) , as seen in tramadol derivatives. Halogens (Cl, F): Increase lipophilicity and metabolic stability but may introduce toxicity risks .

Analog-Specific Routes :

• Nitro/Cyano Derivatives: Employ malononitrile and aldehydes in multicomponent reactions (e.g., Knoevenagel condensation) .
• Halogenated Analogs : Likely involve Ullmann coupling or nucleophilic aromatic substitution for halogen introduction .

Crystallographic and Hydrogen-Bonding Analysis

• Target Compound: No crystal data is available, but similar 3-methoxy-containing compounds (e.g., tramadol derivatives) exhibit intramolecular C–H⋯O bonds and intermolecular N–H⋯O interactions .
• Nitro-Substituted Analogs : Nitro groups participate in strong hydrogen bonds, as seen in 3,5-dinitrobenzamide derivatives .
• Cyanophenyl Derivatives: The cyano group may form weaker C–H⋯N interactions compared to methoxy O–H⋯O bonds .

Table 2: Hydrogen-Bonding Propensity

Compound Type	Donor Groups	Acceptor Groups	Observed Interactions (Examples)
Methoxy-containing	N–H (amide), O–H	O (methoxy), carbonyl	Chains along [010] in tramadol derivatives
Nitro-substituted	N–H (amide)	O (nitro)	Layered packing via N–H⋯O bonds
Cyano-substituted	C–H (aromatic)	N (cyano)	Weak C–H⋯N networks